Cas no 179329-70-5 (Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)-)
179329-70-5 structure
Product Name:Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)-
CAS No:179329-70-5
MF:C11H8O6
MW:236.177623748779
CID:1368692
Update Time:2024-08-16
Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)-
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- Inchi: 1S/C11H8O6/c12-7-8(13)11(16)17-9(7)5-1-3-6(4-2-5)10(14)15/h1-4,9,12-13H,(H,14,15)
- InChI Key: SBXLKVYNHQKUGR-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C2C(O)=C(O)C(=O)O2)C=C1
Computed Properties
- Exact Mass: 236.03204
Experimental Properties
- Density: 1.733±0.06 g/cm3(Predicted)
- Boiling Point: 553.1±50.0 °C(Predicted)
- PSA: 104.06
- pka: 3.62±0.10(Predicted)
Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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